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Compound of Interest

Compound Name: Diaminorhodamine-M

Cat. No.: B3039162 Get Quote

Introduction

Nitric oxide (NO) is a versatile, gaseous signaling molecule crucial for a wide array of

physiological processes in plants.[1] It plays a pivotal role in growth, development, and

responses to both biotic and abiotic stress.[2] As a free radical, NO can readily diffuse across

cell membranes, acting as an ideal paracrine and autocrine signaling molecule.[1] Plant cells

synthesize NO through several pathways, including nitrate reductase (NR)-dependent

pathways in the cytosol and potential L-arginine-dependent nitric oxide synthase (NOS)-like

activities.[3][4] NO's signaling functions are often mediated through post-translational

modifications of proteins, such as S-nitrosation and tyrosine nitration, or through the cGMP

signaling pathway, influencing downstream responses including stomatal closure, root

development, and defense mechanisms.[3][5]

Accurate detection and quantification of NO are essential for understanding its complex roles.

Diaminorhodamine-M (DAR-M) and its cell-permeable derivative, Diaminorhodamine-4M

Acetoxymethyl Ester (DAR-4M AM), are rhodamine-based fluorescent probes designed for the

detection of NO and other reactive nitrogen species (RNS).[6][7] Unlike the probe alone which

is weakly fluorescent, DAR-M reacts with an oxidation product of NO (likely N₂O₃) to form a

highly fluorescent triazole product (DAR-4M T), which emits a distinct orange fluorescence.[8]

[9] This makes it a valuable tool for real-time imaging of NO dynamics in plant cells and tissues.
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The selection between DAR-4M and DAR-4M AM depends on the experimental goal,

specifically whether extracellular or intracellular NO is being measured. All quantitative data is

summarized in the table below for easy comparison.

Property
Diaminorhodamine
-4M (DAR-4M)

Diaminorhodamine
-4M AM (DAR-4M
AM)

Reference

Cell Permeability Cell-impermeable Cell-permeable [8][10]

Primary Application
Detection of

extracellular NO

Detection of

intracellular NO
[8][10]

Mechanism of Action
Reacts with NO

oxidation products

AM ester is cleaved

by intracellular

esterases to yield cell-

impermeable DAR-

4M, which then reacts

with NO oxidation

products

[9][10]

Excitation Maxima ~560 nm

~560 nm (after

conversion to DAR-

4M)

[8][10]

Emission Maxima ~575 nm

~575 nm (after

conversion to DAR-

4M T)

[6][8][10]

Recommended

Solvent
DMSO DMSO [6]

Typical Stock Conc. 5 mM 5 mM [8][10]

Typical Working Conc. 5 - 10 µM 5 - 10 µM [10]

Effective pH Range 4 - 12 4 - 12 [8][10]

Detection Limit ~10 nM ~10 nM [11][12]
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Visualizing the complex biological context and the probe's mechanism is crucial for

experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nitric Oxide Acts as a Key Signaling Molecule in Plant Development under Stressful
Conditions [mdpi.com]

2. researchgate.net [researchgate.net]

3. Nitric Oxide Signaling in Plants - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Nitric oxide signaling in plants [pubmed.ncbi.nlm.nih.gov]

6. caymanchem.com [caymanchem.com]

7. Frontiers | Recommendations of using at least two different methods for measuring NO
[frontiersin.org]

8. DAR-4M (diaminorhodamine-4M) For detection of nitrogen oxide by orange fluorescence |
Goryo Chemical, Inc. [goryochemical.com]

9. researchgate.net [researchgate.net]

10. DAR-4M AM (diaminorhodamine-4M acetoxymethyl ester) For detection of intracellular
nitrogen oxide by orange fluorescence | Goryo Chemical, Inc. [goryochemical.com]

11. DAR-4M A rhodamine-based photo-stable nitric oxide (NO) fluorescent indicator with a
detection limit of ~10 nM. | Sigma-Aldrich [merckmillipore.com]

12. DAR-4M AM A cell-permeable, photo-stable nitric oxide (NO) fluorescent indicator with a
detection limit of ~10 nM. | Sigma-Aldrich [merckmillipore.com]

To cite this document: BenchChem. [Application Notes: Diaminorhodamine-M in Plant Cell
Nitric Oxide Signaling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039162#application-of-diaminorhodamine-m-in-
plant-cell-nitric-oxide-signaling]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3039162?utm_src=pdf-custom-synthesis
https://www.mdpi.com/1422-0067/24/5/4782
https://www.mdpi.com/1422-0067/24/5/4782
https://www.researchgate.net/publication/328557876_Nitric_Oxide_Signaling_in_Plants
https://pmc.ncbi.nlm.nih.gov/articles/PMC7697264/
https://www.mdpi.com/1422-0067/24/14/11637
https://pubmed.ncbi.nlm.nih.gov/16492476/
https://www.caymanchem.com/product/27897/dar-4m
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2013.00058/full
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2013.00058/full
https://goryochemical.com/en/research-reagent/3738/
https://goryochemical.com/en/research-reagent/3738/
https://www.researchgate.net/publication/301540026_Methods_to_Detect_Nitric_Oxide_in_Plants_Are_DAFs_Really_Measuring_NO
https://goryochemical.com/en/research-reagent/3740/
https://goryochemical.com/en/research-reagent/3740/
https://www.merckmillipore.com/CV/en/product/mm/251760
https://www.merckmillipore.com/CV/en/product/mm/251760
https://www.merckmillipore.com/CV/en/product/mm/251765
https://www.merckmillipore.com/CV/en/product/mm/251765
https://www.benchchem.com/product/b3039162#application-of-diaminorhodamine-m-in-plant-cell-nitric-oxide-signaling
https://www.benchchem.com/product/b3039162#application-of-diaminorhodamine-m-in-plant-cell-nitric-oxide-signaling
https://www.benchchem.com/product/b3039162#application-of-diaminorhodamine-m-in-plant-cell-nitric-oxide-signaling
https://www.benchchem.com/product/b3039162#application-of-diaminorhodamine-m-in-plant-cell-nitric-oxide-signaling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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